Cas no 88962-12-3 (2-Thiophenecarboxylic acid, 5-(3-oxobutyl)-)

• Product name: 2-Thiophenecarboxylic acid, 5-(3-oxobutyl)-
• CAS No: 88962-12-3
• MF: C₉H₁₀O₃S
• MW: 198.2389
• CID: 618063
• PubChem ID: 19809186

2-Thiophenecarboxylic acid, 5-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(3-oxobutyl)-
• 5-(3-oxobutyl)thiophene-2-carboxylic acid
• 88962-12-3
• DTXSID80600183
• SCHEMBL9685034

• Inchi： InChI=1S/C9H10O3S/c1-6(10)2-3-7-4-5-8(13-7)9(11)12/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： DVFNMCNTNQTFQP-UHFFFAOYSA-N
• SMILES： CC(=O)CCC1=CC=C(S1)C(=O)O

Computed Properties

• Exact Mass: 198.03506535g/mol
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.6Ų